Cas no 2229070-32-8 (2-(1,3-oxazol-5-yl)-2-oxoacetic acid)

• Product Name: 2-(1,3-oxazol-5-yl)-2-oxoacetic acid
• CAS No: 2229070-32-8
• MF: C₅H₃NO₄
• MW: 141.081621408463
• CID: 5804563
• PubChem ID: 165704302
• Update Time: 2025-10-28

2-(1,3-oxazol-5-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-oxazol-5-yl)-2-oxoacetic acid
• EN300-1777276
• 2229070-32-8

• Inchi： 1S/C5H3NO4/c7-4(5(8)9)3-1-6-2-10-3/h1-2H,(H,8,9)
• InChI Key： WPYKQSFQIQXFHL-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C(=O)O)=O

Computed Properties

• Exact Mass: 141.00620758g/mol
• Monoisotopic Mass: 141.00620758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-(1,3-oxazol-5-yl)-2-oxoacetic acid

Introduction to 2-(1,3-oxazol-5-yl)-2-oxoacetic acid (CAS No. 2229070-32-8)

2-(1,3-oxazol-5-yl)-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229070-32-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a 1,3-oxazole ring fused with a 2-oxoacetic acid moiety, which endows it with distinct reactivity and binding capabilities. Such structural motifs are often explored for their pharmacological relevance, particularly in the development of novel therapeutic agents.

The 1,3-oxazole core is a well-studied scaffold in drug design, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Its presence in 2-(1,3-oxazol-5-yl)-2-oxoacetic acid suggests potential applications in modulating enzyme activity or receptor binding. Furthermore, the 2-oxoacetic acid functional group introduces a carboxylate and ketone moiety, which can participate in diverse chemical transformations, making the compound a versatile intermediate in synthetic chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, enhancing the design of compounds like 2-(1,3-oxazol-5-yl)-2-oxoacetic acid. Studies have demonstrated that oxazole derivatives can exhibit significant bioactivity against various disease targets, including inflammatory pathways and metabolic disorders. The structural flexibility of this compound allows for modifications that could optimize its pharmacokinetic properties, such as solubility and metabolic stability.

In the context of drug discovery, 2-(1,3-oxazol-5-yl)-2-oxoacetic acid has been investigated for its potential role in inhibiting key enzymes involved in metabolic syndromes. For instance, derivatives of oxazole have shown promise in targeting enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain management. The carboxylic acid group in 2-(1,3-oxazol-5-yl)-2-oxoacetic acid provides a site for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

The synthesis of 2-(1,3-oxazol-5-yl)-2-oxoacetic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. Modern synthetic methodologies have improved yields and purity levels, facilitating its use in both academic research and industrial applications. The oxazole ring can be introduced via condensation reactions between β-keto esters and appropriate heterocumulenes under controlled conditions. Subsequent functionalization of the ketone group yields the desired 2-(1,3-oxazol-5-yl)-2 oxoacetic acid, ready for further pharmacological evaluation.

One of the most compelling aspects of CAS No. 2229070 32 8 is its potential as a building block for more complex molecules. Pharmaceutical companies often screen such intermediates for their ability to serve as scaffolds in hit-to-lead optimization processes. The combination of the 1 3 oxazole and 2 oxoacetic acid moieties offers multiple sites for chemical modification without compromising core structural integrity. This feature is particularly valuable in medicinal chemistry where structural diversity is key to discovering novel therapeutics.

Recent publications have explored the biochemical pathways modulated by derivatives of oxazole-containing compounds. For example, studies suggest that certain oxazole derivatives can inhibit Janus kinases (JAKs), which are overactive in autoimmune diseases like rheumatoid arthritis. The mechanism involves disrupting signaling cascades that lead to inflammatory responses. Given the structural similarity between these derivatives and CAS No 2229070 32 8, it is plausible that modifications could yield compounds with comparable bioactivity.

The role of computational modeling has been instrumental in understanding how modifications to CAS No 2229070 32 8 influence its biological profile. Molecular docking studies have been conducted to evaluate how this compound interacts with target proteins at an atomic level. These simulations help predict binding affinities and identify optimal positions for functional group substitutions. Such insights are critical for designing next-generation drugs that exhibit higher efficacy and lower toxicity profiles.

In conclusion,CAS No 2229070 32 8, corresponding to (1 3 oxazole) (ketone) acetic acid, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases including metabolic disorders inflammatory conditions and cancer-related pathways Its synthesis accessibility combined with computational tools provides researchers with powerful tools to optimize its pharmacological properties This underscores why compounds like this continue to be at forefront scientific innovation